Cas no 2549063-72-9 (3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine
• CAS No: 2549063-72-9
• MF: C₁₄H₁₉N₅OS
• MW: 305.398560762405
• CID: 5315757
• PubChem ID: 154583132
• Update Time: 2025-06-26

3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• F6748-0364
• AKOS040723021
• 2549063-72-9
• 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine
• 3-(2-Methoxyethyl)-N-methyl-N-[1-(2-pyridinyl)-3-azetidinyl]-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C14H19N5OS/c1-18(14-16-12(17-21-14)6-8-20-2)11-9-19(10-11)13-5-3-4-7-15-13/h3-5,7,11H,6,8-10H2,1-2H3
• InChI Key： QIZUUWOOGLAWMH-UHFFFAOYSA-N
• SMILES： S1C(N(C)C2CN(C3=NC=CC=C3)C2)=NC(CCOC)=N1

Computed Properties

• Exact Mass: 305.13103142g/mol
• Monoisotopic Mass: 305.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.9±55.0 °C(Predicted)
• pka: 7.07±0.19(Predicted)

Additional information on 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine

Introduction to 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine (CAS No. 2549063-72-9)

3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2549063-72-9, belongs to a class of heterocyclic compounds that exhibit a wide range of pharmacological properties. The molecular structure of this compound incorporates several key functional groups, including a 1,2,4-thiadiazole core, an azetidine ring, and a pyridine moiety, which contribute to its diverse interactions with biological targets.

The 1,2,4-thiadiazole scaffold is particularly noteworthy in medicinal chemistry due to its presence in numerous bioactive molecules. This heterocycle is known for its ability to modulate various biological pathways, making it a valuable component in the design of drugs targeting conditions such as inflammation, infection, and cancer. The incorporation of the azetidine ring further enhances the compound's complexity and potential for selective binding to specific biological receptors. This dual functionality makes 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine a promising candidate for further investigation in drug development.

The presence of the pyridine moiety in the molecule adds another layer of pharmacological interest. Pyridine-based compounds are widely recognized for their role in various therapeutic applications, including antiviral, antibacterial, and anti-inflammatory agents. The combination of these structural elements in 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine suggests that it may exhibit multiple modes of action, potentially increasing its efficacy and reducing the likelihood of resistance development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of heterocyclic compounds. The 1,2,4-thiadiazole, azetidine, and pyridine moieties in 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine make it a particularly intriguing molecule for researchers exploring new drug candidates. The compound's ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug with broad therapeutic applications.

The synthesis of 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine involves a series of complex organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the azetidine ring through cyclocondensation reactions involving appropriate precursors. Subsequent steps involve the introduction of the pyridine moiety and the final functionalization with the 1,2,4-thiadiazole core. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-y]l]-1,2,4-thiadiazol<0x05>-5<0x05>-amine has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in pathogenic processes. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the compound has shown activity against certain kinases involved in cancer cell proliferation.

The interaction between 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridin<0x05>-<0x02><0x02><0x02><0x02><0x02><0x02><0x02><0x02><0x02><0x02><0x02><0x02>>)-<0x02><0x02>>)-<0x02>>)-<0x02>>)-<0x02>>)-<0x02>>)-<0x02>>)-<0x02>>)-<0x02>>]-<00 x201D;thiadiazol<00 x201D;5-am ine (CAS No.<00 x201D;2549063-72-9) and biological targets has been further explored using computational methods. Molecular docking studies have provided insights into how this compound binds to its intended receptors at an atomic level. These studies have helped refine the structure-function relationships and guide future modifications aimed at improving potency and selectivity.

The potential therapeutic applications of 3-(2-methoxyethyl)-N-methyl-N-[1-(pyridine-<002>002>)azetidin-<002>002>)azetid]n-<002>002>)thiadiazol-<002>002>)am ine are broad and varied. Given its multifaceted pharmacological profile, this compound could be developed into a treatment for multiple conditions simultaneously or sequentially. For example, it may be effective against both inflammatory diseases and certain types of cancer due to its dual inhibitory activity on COX/LOX enzymes and kinases. Additionally

, its ability to cross cell membranes efficiently suggests that it could be suitable for oral administration.